4-(3-((4-Chloro-6-methoxyquinolin-7-yl)oxy)propyl)morpholine

• IUPAC Name: 4-[3-(4-chloro-6-methoxyquinolin-7-yl)oxypropyl]morpholine
• InChI: InChI=1S/C17H21ClN2O3/c1-21-16-11-13-14(18)3-4-19-15(13)12-17(16)23-8-2-5-20-6-9-22-10-7-20/h3-4,11-12H,2,5-10H2,1H3
• InChI Key: NNBAWPGQHJMVCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CN=C2C=C1OCCCN3CCOCC3)Cl
• Molecular Formula: C17H21ClN2O3
• DSSTOX Substance ID: DTXSID501201589
• Molecular Weight: 336.8 g/mol
• CAS No.: 205448-32-4

Description

4-(3-((4-Chloro-6-methoxyquinolin-7-yl)oxy)propyl)morpholine is a useful research compound. Its molecular formula is C17H21ClN2O3 and its molecular weight is 336.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

4-(3-((4-Chloro-6-methoxyquinolin-7-yl)oxy)propyl)morpholine is a compound that may be involved in various chemical syntheses and reactions. For instance, derivatives similar to this compound have been synthesized through 1,3-dipolar cycloaddition reactions, leading to pyrrolo[1,2-a]quinoxalines, which were further transformed to study their structural and chemical properties (Kim et al., 1990). Such reactions highlight the potential of this compound in synthesizing novel heterocyclic compounds with diverse applications.

Antimicrobial Screening

Compounds related to this compound have been synthesized and screened for their antibacterial and antifungal activities. For example, thiazolidinone derivatives synthesized from related quinoline compounds showed significant antimicrobial properties (Rana et al., 2008). This indicates the potential of this compound in contributing to the development of new antimicrobial agents.

Structural and Biological Studies

The structural and biological activities of compounds incorporating the 4-chloro-6-methoxyquinoline moiety, similar to this compound, have been explored. For instance, the synthesis and characterization of N-((6-Bromine-2-methoxylquinoline-3-yl)benzyl)-3-morpholine-N-(naphthalene-1-yl)propionamide demonstrated its antibacterial activity and provided insights into the structural stability and conformation of such compounds (Zhi, 2010).

Drug Degradation Products Analysis

In the pharmaceutical industry, understanding the degradation products of drugs is crucial. A study identified novel degradation products of Gefitinib, one of which includes a structure related to this compound. This research provides valuable information on the stability and degradation pathways of drugs, aiding in the development of more stable pharmaceutical formulations (Yanaka et al., 2021).

Synthesis routes and methods I

Procedure details

Diethyl azodicarboxylate (120 μl, 0.76 mmol) was added dropwise to a solution of triphenylphosphine (200 mg, 0.76 mmol), 4-chloro-7-hydroxy-6-methoxyquinoline (100 mg, 0.47 mmol), 3-morpholino-1-propanol (75 mg, 0.52 mmol), (Tet. Lett. 1994, 35, 1715), in methylene chloride (5 ml). The mixture was stirred for 4 hours at ambient temperature, the solvent was removed by evaporation to dryness and purified by column chromatography eluting with methylene chloride/methanol (9/1) to give 4-chloro-6-methoxy-7-(3-morpholinopropoxy)quinoline (105 mg, 66%).

Synthesis routes and methods II

Procedure details

A mixture of 4-chloro-6-methoxy-7-hydroxy quinoline (0.63 g, 3.0 mmol) and N(3-hydroxypropyl)morpholine (0.54 g, 3.8 mmol) was treated with diethyl azodicarboxylate (1.38 g, 6.0 mmol) and triphenylphosphine (1.57 g, 6.0 mmol) at room temperature for 2 hours. Purification by flash chromatography on silica gel, eluting with 0-20% methanol in 1:1 ethyl acetate/dichloromethane yielded 4-Chloro-6-methoxy-7-(3-morpholinopropoxy)-quinoline (0.70 g, 69% yield) as white solid:

Synthesis routes and methods III

Procedure details

To a solution of 4-chloro-6-methoxyquinolin-7-ol (1.0 g, 4.77 mmol) and 4-(3-chloropropyl)morpholine (0.86 g, 5.25 mmol)in DMF (9.5 mL), was added potassium carbonate (2.0 g, 14.3 mmol). The mixture was heated to 90° C. for 15 h. After cooling RT, the mixture was diluted with H2O (30 mL). The mixture was extracted with EtOAc (3×25 mL) and the organic extracts were washed with H2O and brine. The organic phase was dried over MgSO4, filtered, and concentrated in vacuo. The resulting residue was purified by silica gel column chromatography (5% MeOH/CH2Cl2) to yield the title compounds as a light yellow solid. MS (ESI, pos. ion) m/z: 337 (M+1). Mass Calc'd for C17H22ClN2O3: 336.1.